3-amino-N-(2-methylphenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 3-amino-N-(2-methylphenyl)-5-oxo-7,8-dihydro-6H-thieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C19H17N3O2S/c1-10-5-2-3-6-13(10)21-18(24)17-16(20)12-9-11-14(22-19(12)25-17)7-4-8-15(11)23/h2-3,5-6,9H,4,7-8,20H2,1H3,(H,21,24)
• InChI Key: ZNLXWJRSDSUTLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C(C3=CC4=C(CCCC4=O)N=C3S2)N

Description

This compound belongs to the thieno[2,3-b]quinoline class, characterized by a fused thiophene and quinoline scaffold. It features a 2-methylphenyl group at the carboxamide position and a 3-amino substituent on the thieno ring. Synthesized via methods involving cyclohexanedione intermediates and DMF-DMA-mediated reactions (), it has demonstrated potent anticancer activity. Notably, its 3-chloro-2-methylphenyl analog (Compound 1 in –15) has been extensively studied, showing efficacy against ovarian (SK-OV-3, OVCAR-3) and triple-negative breast cancer (MDA-MB-231) cell lines via mechanisms involving glycosphingolipid (GSL) modulation, apoptosis induction, and cancer stem cell (CSC) targeting .

Biological Activity

3-amino-N-(2-methylphenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a compound of interest due to its potential biological activities, particularly in cancer research. This article explores its cytotoxic effects, mechanisms of action, and implications for therapeutic applications.

Chemical Structure and Properties

The compound belongs to the thieno[2,3-b]quinoline family and features a complex structure that contributes to its biological activity. Its molecular formula is $C_{16}H_{16}N_2O_2S$ with a molecular weight of approximately 300.37 g/mol .

Cytotoxicity

Research indicates that 3-amino-N-(2-methylphenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide exhibits significant cytotoxicity against various cancer cell lines. For instance:

• IC50 Values : The compound demonstrated an IC50 of approximately 5 µM for SK-OV-3 and OVCAR-3 cell lines after 48 hours of treatment .
• Survival Rates : At a concentration of 10 µM after 72 hours, only 45% of cells remained metabolically active .

This cytotoxic effect is attributed to the compound's ability to induce apoptosis in cancer cells.

The mechanism through which this compound exerts its effects involves several pathways:

• Inhibition of Glycosphingolipid Expression : The compound alters the expression of glycosphingolipids (GSLs) in cancer stem cells (CSCs), which are crucial for tumor progression and metastasis. Notably, it increased the expression of IV 6Neu5Ac-nLc4Cer in both CSCs and non-CSCs .
• Targeting Membrane Receptors : It specifically targets membrane receptors involved in cell signaling pathways critical for cancer cell survival. This disruption leads to decreased signaling through pathways that promote cell growth .
• Alteration of Metabolic Pathways : The compound affects various metabolic pathways in cancer cells, leading to changes in the concentrations of key metabolites that are essential for tumor growth .

Case Studies

Several studies have documented the biological activity of this compound:

• Breast Cancer Research : In a study involving MDA-MB-231 breast cancer cells, treatment with the compound resulted in a significant reduction in the number of viable CSCs and alterations in GSL expression profiles .
• Ovarian Cancer Models : Research on SK-OV-3 and OVCAR-3 cell lines highlighted the compound's ability to decrease the expression of GD3, a GSL associated with tumor evasion from immune responses .

Data Summary

Cell Line	IC50 (µM)	Survival Rate (%) at 10 µM (72h)	Mechanism
SK-OV-3	5.0	45	Apoptosis induction; GSL modulation
OVCAR-3	5.5	45	Apoptosis induction; GSL modulation

Scientific Research Applications

Structural Features

The compound features a thienoquinoline core, which is known for its diverse biological activities. The presence of an amino group and a carboxamide functionality enhances its potential as a therapeutic agent.

Medicinal Chemistry

The compound is being investigated for its potential therapeutic properties:

• Anticancer Activity : Preliminary studies indicate that derivatives of thienoquinoline compounds exhibit significant anticancer properties. For instance, compounds with similar structures have shown promising results against various cancer cell lines, suggesting that this compound may also possess selective cytotoxicity against cancer cells .
• Antimicrobial Properties : Research into related compounds has revealed antimicrobial activities, indicating that 3-amino-N-(2-methylphenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide could be effective against bacterial and fungal infections.

Pharmacology

Understanding the pharmacokinetics and pharmacodynamics of this compound is crucial for its development as a drug candidate:

• Mechanism of Action : The compound likely interacts with specific molecular targets such as enzymes or receptors involved in critical biological pathways. This interaction can lead to modulation of their activity, resulting in therapeutic effects .
• Bioavailability Studies : Ongoing research focuses on optimizing the formulation to enhance bioavailability and therapeutic efficacy.

Materials Science

The unique structural properties of the compound make it a candidate for applications beyond medicinal chemistry:

• Development of New Materials : Its electronic and optical properties can be harnessed for developing advanced materials in electronics or photonics.

Biological Studies

The compound can serve as a valuable tool in biochemical research:

• Biochemical Probes : It can be utilized to study various biochemical pathways and mechanisms due to its ability to interact with biological macromolecules.

Table 1: Summary of Key Studies on Related Compounds

Study Reference	Compound Studied	Biological Activity	Findings
	Quinoxaline Derivatives	Anticancer	IC50 values ranging from 1.9–7.52 µg/mL against HCT-116 cells
	Thienoquinoline Derivatives	Antimicrobial	Exhibited significant antimicrobial activity against various pathogens
	Thienoquinoline-based Probes	Biochemical Studies	Effective in probing specific enzyme activities

Notable Findings

• Anticancer Activity : A series of thienoquinoline derivatives were synthesized and tested for anticancer activity against human cancer cell lines. The results indicated that these compounds could selectively target cancerous cells while sparing normal cells .
• Mechanistic Insights : Research has elucidated the mechanism through which these compounds exert their effects, involving specific interactions with cellular targets that modulate signaling pathways critical for cell survival and proliferation .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key structural analogs differ in the aryl group attached to the carboxamide moiety, influencing potency and mechanism:

Compound Name	Substituent	Key Findings	Reference
3-Amino-N-(3-chloro-2-methylphenyl)-... (Compound 1)	3-chloro-2-methylphenyl	Most potent analog: IC50 values in low nanomolar range; targets CSCs, modulates GSLs (↑GalNAcGM1b in MCF-7, ↓S(6)nLc4Cer in MDA-MB-231), arrests cell cycle at G2/M .
3-Amino-N-(3-chlorophenyl)-... (Compound 7)	3-chlorophenyl	Putative PLC-γ inhibitor; IC50 ~50 nM in breast cancer cells; reduces cell migration and proliferation .
3-Amino-5-oxo-N-naphthyl-...	Naphthyl	Less cytotoxic than Compound 1; lower efficacy in reducing CSC populations and GSL expression in MDA-MB-231 .
3-Amino-N-(5-chloro-2-methylphenyl)-...	5-chloro-2-methylphenyl	Limited data; structural similarity suggests potential activity but requires further validation ().
N-(4-Fluorophenyl)-...	4-fluorophenyl	Dual inhibitor of angiogenesis and P-gp efflux pumps; broader mechanism but lower specificity for CSCs .

Mechanistic Differences

• Compound 1 (3-chloro-2-methylphenyl): Primarily disrupts GSL metabolism in CSCs, altering membrane signaling and inducing apoptosis. Its chloro-methyl group enhances lipophilicity and target binding .
• Compound 7 (3-chlorophenyl): Targets PLC-γ, impairing cell motility and invasion. Lacks the methyl group, reducing CSC selectivity compared to Compound 1 .
• Naphthyl Analog: Lower cytotoxicity linked to reduced membrane penetration due to bulkier aromatic substituents .

Efficacy Across Cancer Types

• Ovarian Cancer: Compound 1 shows superior cytotoxicity (IC50 < 1 µM) in SK-OV-3 and OVCAR-3 cells compared to breast/prostate cancer models .
• Breast Cancer: Compound 1 reduces CD44+/CD24− and CD133+ CSCs by 40–60% in MDA-MB-231 and MDA-MB-453 lines, outperforming naphthyl analogs .
• Mechanistic Uncertainty: Some studies note overlapping targets (e.g., GSLs vs.

Structure-Activity Relationship (SAR) Insights

• Chloro Substitution: The 3-chloro group in Compound 1 enhances binding to hydrophobic pockets in target enzymes, improving potency .
• Methyl Group: The 2-methylphenyl substituent optimizes steric interactions, increasing selectivity for CSCs over non-CSCs .
• Aromatic Bulk: Larger groups (e.g., naphthyl) reduce bioavailability, underscoring the importance of substituent size .

Critical Research Findings

• Compound 1’s CSC Targeting: Reduces CD15s+ and CD44+ populations by 50% in TNBC models, linked to GSL modulation .
• Comparative Cytotoxicity: Compound 1 is 3–5× more potent than naphthyl analogs in breast cancer cells (GI50: 0.2 µM vs. 0.8 µM) .
• In Vivo Potential: Preliminary data suggest Compound 1’s efficacy in animal models, though detailed pharmacokinetics remain under study .